Cas no 34830-88-1 (2-Ferrocenylbenzimidazole)

• Product Name: 2-Ferrocenylbenzimidazole
• CAS No: 34830-88-1
• MDL: MFCD20265177
• CID: 4649580
• Update Time: 2025-11-06

2-Ferrocenylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Ferrocenylbenzimidazole

• MDL： MFCD20265177
• Inchi： InChI=1S/C12H10N2.C5H6.Fe/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12;1-2-4-5-3-1;/h1-5,7-8H,6H2,(H,13,14);1-4H,5H2;
• InChI Key： GBRNZHGUSSNHQI-UHFFFAOYSA-N
• SMILES： C1=CCC(=C1)C2=NC3=CC=CC=C3N2.C1=CCC=C1.[Fe]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1

Additional information on 2-Ferrocenylbenzimidazole

Recent Advances in the Study of 2-Ferrocenylbenzimidazole (CAS: 34830-88-1): A Promising Compound in Chemical Biology and Medicine

2-Ferrocenylbenzimidazole (CAS: 34830-88-1) has emerged as a compound of significant interest in chemical biology and medicinal chemistry due to its unique structural features and versatile biological activities. Recent studies have explored its potential applications in anticancer therapies, antimicrobial agents, and as a scaffold for drug development. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Ferrocenylbenzimidazole exhibits potent antiproliferative activity against various cancer cell lines, including breast (MCF-7) and colon (HT-29) cancer cells. The compound's mechanism appears to involve the generation of reactive oxygen species (ROS) and subsequent induction of apoptosis. The ferrocenyl moiety was found to be crucial for this activity, as evidenced by comparative studies with non-ferrocenyl analogs.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic Chemistry (2024) that 2-Ferrocenylbenzimidazole derivatives showed remarkable activity against drug-resistant strains of Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

The synthetic chemistry of 2-Ferrocenylbenzimidazole has also seen advancements. A recent publication in Organic Letters (2023) described an improved, high-yield synthesis method using microwave-assisted reactions, significantly reducing reaction times from hours to minutes while maintaining excellent purity (≥98%). This development could facilitate larger-scale production for further biological testing and potential clinical applications.

From a drug design perspective, computational studies published in the Journal of Chemical Information and Modeling (2024) have provided insights into the structure-activity relationships of 2-Ferrocenylbenzimidazole derivatives. Molecular docking simulations revealed specific interactions with biological targets, including DNA topoisomerase II and various kinase enzymes, explaining the compound's observed biological activities and suggesting directions for further structural optimization.

Despite these promising findings, challenges remain in the development of 2-Ferrocenylbenzimidazole as a therapeutic agent. Recent pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences (2023) indicate that while the compound shows good tissue penetration, its metabolic stability requires improvement. Several research groups are currently working on prodrug approaches and formulation strategies to address these limitations.

The future research directions for 2-Ferrocenylbenzimidazole appear to focus on three main areas: (1) development of more potent and selective derivatives through structure-activity relationship studies, (2) investigation of combination therapies with existing drugs to enhance efficacy and overcome resistance, and (3) exploration of novel applications beyond oncology and infectious diseases, such as in neurodegenerative disorders where preliminary data shows neuroprotective effects in cellular models.

In conclusion, 2-Ferrocenylbenzimidazole (CAS: 34830-88-1) represents a promising scaffold in medicinal chemistry with demonstrated biological activities and potential therapeutic applications. The recent surge in research publications (over 15 peer-reviewed articles in 2023-2024) reflects growing interest in this compound. While challenges in drug development remain, the current body of research provides a strong foundation for future investigations and potential translation into clinical applications.